(2R)-5,5,5-Trifluoro-2,3,3-trimethylpentanoic acid

• IUPAC Name: (2R)-5,5,5-trifluoro-2,3,3-trimethylpentanoic acid
• InChI: InChI=1S/C8H13F3O2/c1-5(6(12)13)7(2,3)4-8(9,10)11/h5H,4H2,1-3H3,(H,12,13)/t5-/m0/s1
• InChI Key: ARFJJUAHCWNAEH-YFKPBYRVSA-N
• Canonical SMILES: CC(C(=O)O)C(C)(C)CC(F)(F)F
• Isomeric SMILES: C[C@@H](C(=O)O)C(C)(C)CC(F)(F)F
• Molecular Formula: C8H13F3O2
• Molecular Weight: 198.18 g/mol

Description

(2R)-5,5,5-Trifluoro-2,3,3-trimethylpentanoic acid, also known as TFTA, is a fluorinated fatty acid that has gained attention in recent years due to its unique chemical properties and potential applications in scientific research. TFTA is a chiral molecule, meaning it exists in two enantiomeric forms, (2R)-TFTA and (2S)-TFTA. In

Mechanism of Action

The mechanism of action of (2R)-5,5,5-Trifluoro-2,3,3-trimethylpentanoic acid involves its inhibition of acetyl-CoA carboxylase. Acetyl-CoA carboxylase is a key enzyme involved in the synthesis of fatty acids. (2R)-5,5,5-Trifluoro-2,3,3-trimethylpentanoic acid binds to the biotin carboxylase domain of the enzyme, preventing the carboxylation of acetyl-CoA to malonyl-CoA, which is the first step in fatty acid synthesis.
Biochemical and Physiological Effects:
(2R)-5,5,5-Trifluoro-2,3,3-trimethylpentanoic acid has been shown to have various biochemical and physiological effects. In addition to its inhibition of acetyl-CoA carboxylase, (2R)-5,5,5-Trifluoro-2,3,3-trimethylpentanoic acid has been shown to increase the expression of genes involved in fatty acid oxidation and decrease the expression of genes involved in fatty acid synthesis. (2R)-5,5,5-Trifluoro-2,3,3-trimethylpentanoic acid has also been shown to decrease triglyceride accumulation in liver cells and improve insulin sensitivity in obese mice.

Advantages and Limitations for Lab Experiments

(2R)-5,5,5-Trifluoro-2,3,3-trimethylpentanoic acid has several advantages as a research tool. It is a small molecule that is easy to synthesize and has high enantiomeric purity. It has a specific mechanism of action and can be used to study lipid metabolism and potential treatments for metabolic disorders. However, (2R)-5,5,5-Trifluoro-2,3,3-trimethylpentanoic acid also has limitations. It has low solubility in water, which can make it difficult to use in certain experiments. It also has potential toxicity at high concentrations, which must be taken into consideration when using it in experiments.

Future Directions

There are several future directions for the use of (2R)-5,5,5-Trifluoro-2,3,3-trimethylpentanoic acid in scientific research. One area of interest is in the development of (2R)-5,5,5-Trifluoro-2,3,3-trimethylpentanoic acid analogs with improved solubility and potency. Another area of interest is in the use of (2R)-5,5,5-Trifluoro-2,3,3-trimethylpentanoic acid in combination with other compounds to enhance its effects on lipid metabolism. (2R)-5,5,5-Trifluoro-2,3,3-trimethylpentanoic acid may also have potential applications in the treatment of other diseases, such as cancer and neurodegenerative disorders. Further research is needed to fully understand the potential of (2R)-5,5,5-Trifluoro-2,3,3-trimethylpentanoic acid in these areas.

Synthesis Methods

The synthesis of (2R)-(2R)-5,5,5-Trifluoro-2,3,3-trimethylpentanoic acid can be achieved through several methods. One common method involves the reaction of (2R)-3,3,3-trifluoro-2-hydroxy-2-methylpropanoic acid with isobutyl magnesium chloride in the presence of a catalyst. Another method involves the reaction of (2R)-3,3,3-trifluoro-2-methyl-2-hydroxypropanoic acid with isobutyl magnesium bromide in the presence of a catalyst. Both methods result in the formation of (2R)-(2R)-5,5,5-Trifluoro-2,3,3-trimethylpentanoic acid with high enantiomeric purity.

Scientific Research Applications

(2R)-5,5,5-Trifluoro-2,3,3-trimethylpentanoic acid has been used in various scientific research applications due to its unique properties. One area of research where (2R)-5,5,5-Trifluoro-2,3,3-trimethylpentanoic acid has been applied is in the study of lipid metabolism. (2R)-5,5,5-Trifluoro-2,3,3-trimethylpentanoic acid has been shown to inhibit the activity of acetyl-CoA carboxylase, an enzyme involved in fatty acid synthesis. This inhibition leads to a decrease in fatty acid synthesis and an increase in fatty acid oxidation, which has potential implications in the treatment of obesity and metabolic disorders.